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Introduction: The First Line of Defense
Cancer immunosurveillance is a critical process wherein the immune system recognizes and

eliminates transformed cells before they can establish a clinically significant tumor.[1][2] While

adaptive immunity, mediated by T and B cells, is a cornerstone of long-term anti-tumor

responses, the initial defense is often mounted by the innate immune system. Innate

lymphocytes are a diverse group of cells that act as sentinels, uniquely positioned to detect and

respond to the earliest signs of malignant transformation without prior sensitization.[2][3][4]

This technical guide provides an in-depth exploration of the key innate lymphocyte populations

involved in early cancer immunosurveillance, their mechanisms of tumor recognition, the

signaling pathways that govern their activation, and the experimental protocols used to study

their function.

Key Innate Lymphocyte Subsets in Cancer
Immunosurveillance
Innate Lymphoid Cells (ILCs) are a family of innate immune cells that mirror the functional

diversity of T helper cells but lack antigen-specific receptors.[5] They are broadly classified into
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five groups: Natural Killer (NK) cells, ILC1s, ILC2s, ILC3s, and Lymphoid Tissue-inducer (LTi)

cells.[6] Alongside ILCs, other "innate-like" T cells, such as γδ T cells and Mucosal-Associated

Invariant T (MAIT) cells, are crucial players.
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in 96-well Plate at various E:T Ratios

Set up Controls:
- Spontaneous Release (Medium)
- Maximum Release (Detergent)

4. Co-incubate
(4-6 hr at 37°C)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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